4-Cyclopropoxypyridine-2,3-diamine

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 4-cyclopropyloxypyridine-2,3-diamine
• InChI: InChI=1S/C8H11N3O/c9-7-6(12-5-1-2-5)3-4-11-8(7)10/h3-5H,1-2,9H2,(H2,10,11)
• InChI Key: IOAWWGNPWOKKQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)N)N

Description

4-Cyclopropoxypyridine-2,3-diamine is a pyridine-based diamine derivative featuring amino groups at positions 2 and 3 and a cyclopropoxy substituent at position 4. The cyclopropoxy group consists of a strained cyclopropane ring linked via an oxygen atom, which may confer unique steric and electronic properties to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxypyridine-2,3-diamine typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 4-cyclopropoxypyridine with ammonia or an amine source under high temperature and pressure. The reaction conditions often require a catalyst to facilitate the formation of the desired diamine product.

Industrial Production Methods: Industrial production of 4-Cyclopropoxypyridine-2,3-diamine may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be employed to enhance efficiency and scalability. Purification steps such as crystallization or chromatography are essential to obtain the compound in high purity.

Types of Reactions:

Oxidation: 4-Cyclopropoxypyridine-2,3-diamine can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino groups can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, solvents like dichloromethane or ethanol.

Major Products:

Oxidation: Nitroso or nitro derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

4-Cyclopropoxypyridine-2,3-diamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery for various therapeutic targets.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxypyridine-2,3-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to a cascade of biochemical events. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and altering metabolic pathways.

Comparison with Similar Compounds

Benzo[g]quinoxaline Derivatives

• Activity : Demonstrated potent cytotoxicity against MCF-7 breast cancer cells (IC₅₀ in submicromolar range), attributed to apoptosis induction via Bax activation and Bcl2 downregulation .

Cyclam Derivatives

• Activity : Exhibited anti-HIV-1 activity through interactions with viral entry or replication machinery . Pyridine-containing analogs showed enhanced binding due to nitrogen lone pairs.

Diaminotoluene

• Application : Primarily industrial (e.g., polymer precursors) .

Data Table: Key Comparative Features

Compound	Core Structure	Key Substituents	Biological Activity	Key Findings	Reference
4-Cyclopropoxypyridine-2,3-diamine	Pyridine	2,3-diamine, 4-cyclopropoxy	Hypothetical anticancer/antiviral	N/A (structural inference)	N/A
Benzo[g]quinoxaline derivatives	Naphthalene-quinoxaline	2,4-disubstituted (e.g., Br)	Anticancer (MCF-7)	Submicromolar IC₅₀, apoptosis induction
Cyclam-pyridine derivatives	Macrocyclic cyclam	Pyridine/aminophenyl	Anti-HIV-1	Improved binding via N-donor sites
Diaminotoluene (m-TDA)	Benzene	1,3-diamine, methyl	Industrial applications	Polymer precursor